85-41-6

Phthalimide

In Stock

• CAS RN:
• 85-41-6

• Formula:
• C8H5NO2

• InChI:
• InChI=1S/C8H5NO2/c10-7-5-3-1-2-4-6(5)8(11)9-7/h1-4H,(H,9,10,11)

• InChIKey:
• XKJCHHZQLQNZHY-UHFFFAOYSA-N

• Phthalimide is a white to light tan powder. Slightly acidic. (NTP, 1992)
  Phthalimide is a dicarboximide that is 2,3-dihydro-1H-isoindole substituted by oxo groups at positions 1 and 3.

Sulfachrysoidine

• CAS RN:
• 485-41-6

• Formula:
• C13H13N5O4S

• InChI:
• InChI=1S/C13H13N5O4S/c14-7-5-10(13(19)20)12(11(15)6-7)18-17-8-1-3-9(4-2-8)23(16,21)22/h1-6H,14-15H2,(H,19,20)(H2,16,21,22)

• InChIKey:
• ZELCNSAUMHNSSU-UHFFFAOYSA-N

• Sulfachrysoidine is a lipid-soluble azo dye and sulfonamide antibacterial agent.
  Sulfachrysoidine is a member of azobenzenes.

5,6-Dichlorobenzoxazol-2(3H)-one

In Stock

• CAS RN:
• 5285-41-6

• Formula:
• C7H3Cl2NO2

• InChI:
• InChI=1S/C7H3Cl2NO2/c8-3-1-5-6(2-4(3)9)12-7(11)10-5/h1-2H,(H,10,11)

• InChIKey:
• WLWRBOFZMOBYJR-UHFFFAOYSA-N

• 5,6-Dichlorobenzoxazol-2(3H)-one is a useful research compound. Its molecular formula is C7H3Cl2NO2 and its molecular weight is 204.01 g/mol. The purity is usually 95%.

7-Methoxy-1-indanone

In Stock

• CAS RN:
• 34985-41-6

• Formula:
• C10H10O2

• InChI:
• InChI=1S/C10H10O2/c1-12-9-4-2-3-7-5-6-8(11)10(7)9/h2-4H,5-6H2,1H3

• InChIKey:
• CZXBVBATQPHSSL-UHFFFAOYSA-N

• 7-Methoxy-1-indanone can be synthesized by using chroman-4-one as the starting material.
  
  

2,3,7,8-Tetrabromodibenzo-P-dioxin

In Stock

• CAS RN:
• 50585-41-6

• Formula:
• C12H4Br4O2

• InChI:
• InChI=1S/C12H4Br4O2/c13-5-1-9-10(2-6(5)14)18-12-4-8(16)7(15)3-11(12)17-9/h1-4H

• InChIKey:
• JZLQUWSWOJPCAK-UHFFFAOYSA-N

• 2,3,7,8-tetrabromodibenzodioxine is an organobromine compound that is dibenzodioxine carrying four bromo substituents at positions 2, 3, 7 and 8. It is a dibenzodioxine and an organobromine compound.

3-(4-Ethylphenyl)cyclohexanone

In Stock

• CAS RN:
• 898785-41-6

• Formula:
• C14H18O

• InChI:
• InChI=1S/C14H18O/c1-2-11-6-8-12(9-7-11)13-4-3-5-14(15)10-13/h6-9,13H,2-5,10H2,1H3

• InChIKey:
• NMQBHZDZDQVCOZ-UHFFFAOYSA-N

• 3-(4-Ethylphenyl)cyclohexanone is a useful research compound. Its molecular formula is C14H18O and its molecular weight is 202.29 g/mol. The purity is usually 95%.

3-(7,7-dimethyl-9,11-dioxo-6,7,8,9,10,11-hexahydro-5H-indeno[1,2-b]quinolin-10-yl)phenyl 2-fluorobenzoate

• CAS RN:
• 372185-41-6

• Formula:
• C31H24FNO4

• InChI:
• InChI=1S/C31H24FNO4/c1-31(2)15-23-26(24(34)16-31)25(27-28(33-23)19-10-3-4-11-20(19)29(27)35)17-8-7-9-18(14-17)37-30(36)21-12-5-6-13-22(21)32/h3-14,25,33H,15-16H2,1-2H3

• InChIKey:
• DMHHNCHZSAGXSN-UHFFFAOYSA-N

• 3-(7,7-dimethyl-9,11-dioxo-6,7,8,9,10,11-hexahydro-5H-indeno[1,2-b]quinolin-10-yl)phenyl 2-fluorobenzoate is a useful research compound. Its molecular formula is C31H24FNO4 and its molecular weight is 493.5g/mol. The purity is usually 95%.

N-(4-fluorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

In Stock

• CAS RN:
• 393785-41-6

• Formula:
• C17H12FN5

• InChI:
• InChI=1S/C17H12FN5/c18-12-6-8-13(9-7-12)22-16-15-10-21-23(17(15)20-11-19-16)14-4-2-1-3-5-14/h1-11H,(H,19,20,22)

• InChIKey:
• LRHLPJIKXHATSU-UHFFFAOYSA-N

• N-(4-fluorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C17H12FN5 and its molecular weight is 305.316. The purity is usually 95%.

N-(benzo[d][1,3]dioxol-5-yl)-2-((5-((2-(4-chlorophenoxy)acetamido)methyl)-1,3,4-oxadiazol-2-yl)thio)acetamide

Usually In Stock

• CAS RN:
• 851785-41-6

• Formula:
• C20H17ClN4O6S

• InChI:
• InChI=1S/C20H17ClN4O6S/c21-12-1-4-14(5-2-12)28-9-17(26)22-8-19-24-25-20(31-19)32-10-18(27)23-13-3-6-15-16(7-13)30-11-29-15/h1-7H,8-11H2,(H,22,26)(H,23,27)

• InChIKey:
• IQFQMUNJIJBQOX-UHFFFAOYSA-N

• N-(benzo[d][1,3]dioxol-5-yl)-2-((5-((2-(4-chlorophenoxy)acetamido)methyl)-1,3,4-oxadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H17ClN4O6S and its molecular weight is 476.89. The purity is usually 95%.

Ethyl 5-(3-cyanophenyl)pyridine-3-carboxylate

In Stock

• CAS RN:
• 864685-41-6

• Formula:
• C15H12N2O2

• InChI:
• InChI=1S/C15H12N2O2/c1-2-19-15(18)14-7-13(9-17-10-14)12-5-3-4-11(6-12)8-16/h3-7,9-10H,2H2,1H3

• InChIKey:
• IPWZQLWEEDVYIT-UHFFFAOYSA-N

• Ethyl 5-(3-cyanophenyl)pyridine-3-carboxylate is a useful research compound. Its molecular formula is C15H12N2O2 and its molecular weight is 252.27 g/mol. The purity is usually 95%.

2-(4-bromo-1H-pyrazol-1-yl)-2-fluoroacetic acid

In Stock

• CAS RN:
• 1501385-41-6

• Formula:
• C5H4BrFN2O2

• 2-(4-bromo-1H-pyrazol-1-yl)-2-fluoroacetic acid is a useful research compound. Its molecular formula is C5H4BrFN2O2 and its molecular weight is 223. The purity is usually 95%.

(S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride

Usually In Stock

• CAS RN:
• 1289585-41-6

• Formula:
• C11H14Cl3NO

• InChI:
• InChI=1S/C11H13Cl2NO.ClH/c12-9-1-2-11(13)8(5-9)7-15-10-3-4-14-6-10;/h1-2,5,10,14H,3-4,6-7H2;1H/t10-;/m0./s1

• InChIKey:
• KGVMUXMBAMLHRK-PPHPATTJSA-N

• (S)-3-(2,5-Dichloro-benzyloxy)-pyrrolidine hydrochloride is a useful research compound. Its molecular formula is C11H14Cl3NO and its molecular weight is 282.6 g/mol. The purity is usually 95%.

(R)-2-methyl-4-nitrobutan-1-ol

In Stock

• CAS RN:
• 1022985-41-6

• Formula:
• C5H11NO3

• InChI:
• InChI=1S/C5H11NO3/c1-5(4-7)2-3-6(8)9/h5,7H,2-4H2,1H3/t5-/m1/s1

• InChIKey:
• CZUKMJNCZHVKEK-RXMQYKEDSA-N

• (R)-2-methyl-4-nitrobutan-1-ol is a useful research compound. Its molecular formula is C5H11NO3 and its molecular weight is 133.15 g/mol. The purity is usually 95%.

N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide

In Stock

• CAS RN:
• 1705385-41-6

• Formula:
• C20H26N2O4S

• InChI:
• InChI=1S/C20H26N2O4S/c1-13-9-19(26-4)20(10-14(13)2)27(24,25)21-12-18(23)16-5-6-17-15(11-16)7-8-22(17)3/h5-6,9-11,18,21,23H,7-8,12H2,1-4H3

• InChIKey:
• ZMEMQEXHHZMHAM-UHFFFAOYSA-N

• N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)-2-methoxy-4,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H26N2O4S and its molecular weight is 390.5. The purity is usually 95%.

2-(2-chlorophenyl)-N-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)acetamide

In Stock

• CAS RN:
• 1797085-41-6

• Formula:
• C17H17ClF3N3O

• InChI:
• InChI=1S/C17H17ClF3N3O/c18-13-4-2-1-3-12(13)9-16(25)22-7-8-24-14(11-5-6-11)10-15(23-24)17(19,20)21/h1-4,10-11H,5-9H2,(H,22,25)

• InChIKey:
• LSSOLFABWKXCOZ-UHFFFAOYSA-N

• 2-(2-chlorophenyl)-N-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C17H17ClF3N3O and its molecular weight is 371.79. The purity is usually 95%.

6-(2-Ethenylsulfonylethyl)-2,3,4,5a,7,8,9,9a-octahydropyrido[2,3-f][1,4]oxazepin-5-one

Usually In Stock

• CAS RN:
• 2248685-41-6

• Formula:
• C12H20N2O4S

• InChI:
• InChI=1S/C12H20N2O4S/c1-2-19(16,17)9-7-14-6-3-4-10-11(14)12(15)13-5-8-18-10/h2,10-11H,1,3-9H2,(H,13,15)

• InChIKey:
• UVXMZFOGKFRYTF-UHFFFAOYSA-N

• 6-(2-Ethenylsulfonylethyl)-2,3,4,5a,7,8,9,9a-octahydropyrido[2,3-f][1,4]oxazepin-5-one is a useful research compound. Its molecular formula is C12H20N2O4S and its molecular weight is 288.36. The purity is usually 95%.

2-[1-(3-Methylbutanoyl)piperidin-4-yl]-6-phenylpyridazin-3-one

Usually In Stock

• CAS RN:
• 2379985-41-6

• Formula:
• C20H25N3O2

• InChI:
• InChI=1S/C20H25N3O2/c1-15(2)14-20(25)22-12-10-17(11-13-22)23-19(24)9-8-18(21-23)16-6-4-3-5-7-16/h3-9,15,17H,10-14H2,1-2H3

• InChIKey:
• GMIGNVVRJYINFY-UHFFFAOYSA-N

• 2-[1-(3-Methylbutanoyl)piperidin-4-yl]-6-phenylpyridazin-3-one is a useful research compound. Its molecular formula is C20H25N3O2 and its molecular weight is 339.439. The purity is usually 95%.

4-Chloro-2-methoxy-5-methylpyrimidine

In Stock

• CAS RN:
• 1289385-41-6

• Formula:
• C6H7ClN2O

• InChI:
• InChI=1S/C6H7ClN2O/c1-4-3-8-6(10-2)9-5(4)7/h3H,1-2H3

• InChIKey:
• ZLGUMTLRWKNCCA-UHFFFAOYSA-N

• 4-Chloro-2-methoxy-5-methylpyrimidine, also known as 4-Chloro-2-methoxy-5-methylpyrimidine, is a useful research compound. Its molecular formula is C6H7ClN2O and its molecular weight is 158.585. The purity is usually 95%.